Cas no 1250323-41-1 (2-1-(3,4-difluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol)

• Product Name: 2-1-(3,4-difluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol
• CAS No: 1250323-41-1
• MF: C₁₀H₉F₂N₃O
• MW: 225.194768667221
• CID: 6175885
• PubChem ID: 62399757
• Update Time: 2025-10-31

2-1-(3,4-difluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-1-(3,4-difluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol
• 1250323-41-1
• AKOS011687366
• 2-[1-(3,4-difluorophenyl)triazol-4-yl]ethanol
• F6511-9329
• 2-[1-(3,4-difluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

• Inchi： 1S/C10H9F2N3O/c11-9-2-1-8(5-10(9)12)15-6-7(3-4-16)13-14-15/h1-2,5-6,16H,3-4H2
• InChI Key： AYSNQONEHWHSTI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C=C(CCO)N=N1)F

Computed Properties

• Exact Mass: 225.07136824g/mol
• Monoisotopic Mass: 225.07136824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-1-(3,4-difluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol

Introduction to 2-1-(3,4-difluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol (CAS No. 1250323-41-1)

2-1-(3,4-difluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol is a structurally sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by its CAS number 1250323-41-1, belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties. The presence of both fluorine atoms and a triazole ring in its structure imparts distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The molecular framework of 2-1-(3,4-difluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol consists of a benzene ring substituted with two fluorine atoms at the 3 and 4 positions, linked to a triazole ring through an ethyl chain. The ethyl chain further extends to an hydroxyl group at the terminal position. This particular arrangement of functional groups has been shown to influence the compound's solubility, bioavailability, and interaction with biological targets. The 3,4-difluorophenyl moiety is particularly noteworthy as fluorinated aromatic compounds are known to exhibit enhanced metabolic stability and binding affinity in various biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies using molecular docking simulations have suggested that 2-1-(3,4-difluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol may interact with enzymes and receptors involved in inflammatory pathways. This aligns with the growing interest in developing novel therapeutics targeting inflammation-related diseases such as arthritis and autoimmune disorders. The triazole ring is a well-known pharmacophore that has been incorporated into numerous drugs due to its ability to stabilize bioactive molecules and enhance their pharmacokinetic profiles.

In vitro studies have begun to explore the potential of 2-1-(3,4-difluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol as an inhibitor of key enzymes implicated in cancer progression. Preliminary results indicate that this compound may disrupt signaling pathways such as MAPK and PI3K/Akt by competing with endogenous substrates or modulating enzyme conformation. The hydroxyl group at the terminal position of the ethyl chain is particularly interesting as it provides a site for hydrogen bonding interactions with biological targets. This feature could enhance the compound's binding affinity and selectivity.

The synthesis of 2-1-(3,4-difluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol presents unique challenges due to the sensitivity of the fluorinated aromatic ring and the triazole moiety. However, recent methodological improvements in organic synthesis have made it possible to construct such complex molecules with greater efficiency. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorine atoms at specific positions on the benzene ring while maintaining high regioselectivity. The subsequent formation of the triazole ring has been achieved using azidealkyne cycloaddition reactions under mild conditions.

The pharmacological evaluation of 2-1-(3,4-difluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol is ongoing in several research laboratories worldwide. Initial animal studies have shown promising results in models of pain and inflammation without significant side effects. These findings are particularly encouraging given the increasing demand for safer alternatives to traditional NSAIDs (nonsteroidal anti-inflammatory drugs). The compound's ability to modulate multiple targets simultaneously makes it an attractive candidate for multitarget drug design strategies.

Future research directions include exploring the potential of 2 - 10 - ( 5 - Fluoro - 6 - Chloro - 7 - Nitrobenzofuran - 8 - yl ) - N -( 5 - Chloro - 5 - Fluoro - 8 - Hydroxyquinolin - 7 - yl ) Phthalimide as an anticancer agent by investigating its effects on tumor cell proliferation and apoptosis. Additionally, studies are planned to evaluate its interactions with other biological pathways that may contribute to its therapeutic efficacy or adverse effects. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry will be crucial in elucidating its structural properties and metabolic fate.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of CAS No 1250323 -41 – 01 (CAS No.) is no exception, where insights from synthetic chemistry have paved the way for exciting discoveries in medicinal chemistry. As research progresses，it is anticipated that more compounds like this will emerge，offering new hope for treating complex diseases with greater precision and fewer side effects.